Cas no 2228865-11-8 (3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-oxopropanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-oxopropanoic acid
• CAS No: 2228865-11-8
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 6200506
• PubChem ID: 165644744
• Update Time: 2025-06-14

3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-oxopropanoic acid
• 2228865-11-8
• EN300-1903609
• 3-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-2-oxopropanoic acid

• Inchi： 1S/C14H23NO5/c1-9-8-15(13(19)20-14(2,3)4)6-5-10(9)7-11(16)12(17)18/h9-10H,5-8H2,1-4H3,(H,17,18)
• InChI Key： VWQAUGRYADNEEX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(C(=O)O)=O)C(C)C1)=O

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.9Ų

Additional information on 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-oxopropanoic acid

Comprehensive Overview of 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-oxopropanoic acid (CAS No. 2228865-11-8)

3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-oxopropanoic acid (CAS No. 2228865-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name Boc-protected 3-methylpiperidine derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 2-oxopropanoic acid moiety, makes it a versatile building block in medicinal chemistry.

The growing interest in piperidine derivatives and Boc-protected compounds is driven by their widespread applications in drug discovery. Researchers are increasingly exploring CAS No. 2228865-11-8 for its potential in designing enzyme inhibitors and receptor modulators. A recent surge in searches for "Boc-protected amino acid derivatives" and "piperidine-based drug intermediates" highlights the relevance of this compound in modern pharmaceutical development. Its stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

From a structural perspective, 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-oxopropanoic acid exhibits intriguing stereochemical properties. The presence of the 3-methylpiperidin-4-yl group introduces a chiral center, making it valuable for asymmetric synthesis applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, with particular focus on its carbonyl stretching vibrations and fragmentation patterns.

The compound's solubility profile and reactivity have been subjects of recent investigations. Studies indicate that CAS No. 2228865-11-8 demonstrates moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), while being less soluble in aqueous solutions. This property is crucial for its application in peptide coupling reactions and other carbonyl chemistry transformations. The Boc group can be selectively removed under mild acidic conditions, allowing for subsequent functionalization of the piperidine nitrogen.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods for synthesizing and handling 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-oxopropanoic acid. Recent publications have addressed questions about "eco-friendly protection strategies for amines" and "green alternatives to traditional peptide coupling reagents", positioning this compound at the forefront of sustainable pharmaceutical manufacturing discussions.

The stability of CAS No. 2228865-11-8 under various storage conditions is another area of practical importance. Proper handling typically involves storage at 2-8°C in airtight containers protected from moisture. These storage recommendations align with broader industry standards for carboxylic acid derivatives and protected amines, addressing common user queries about "long-term stability of Boc-protected compounds".

From a regulatory perspective, 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-oxopropanoic acid falls under standard laboratory chemical classifications. Its applications in pharmaceutical research and bioconjugation chemistry continue to expand, with particular interest in its potential for creating targeted drug delivery systems. The compound's molecular weight of approximately 285.33 g/mol and its well-defined HPLC purity profile make it suitable for precise quantitative applications.

Recent advancements in high-throughput screening technologies have increased demand for well-characterized building blocks like CAS No. 2228865-11-8. The compound's compatibility with automated synthesis platforms and its reliable coupling efficiency in solid-phase peptide synthesis make it particularly valuable for combinatorial chemistry approaches. These attributes respond to the growing market need for "reliable heterocyclic building blocks" and "scalable intermediates".

The future research directions for 3-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-2-oxopropanoic acid may include exploration of its biological activity profile and potential as a pharmacophore in novel therapeutic agents. With increasing interest in small molecule drug discovery and fragment-based lead generation, this compound's structural features position it as an interesting candidate for further investigation. The scientific community continues to explore answers to questions about "structure-activity relationships of piperidine derivatives" and "optimization of heterocyclic scaffolds".